Cas no 1016757-33-7 (5-Oxo-1-(2-trifluoromethoxy-phenyl)-pyrrolidine-3-carboxylic Acid)

• Product Name: 5-Oxo-1-(2-trifluoromethoxy-phenyl)-pyrrolidine-3-carboxylic Acid
• CAS No: 1016757-33-7
• MF: C₁₂H₁₀F₃NO₄
• MW: 289.207314014435
• MDL: MFCD09816108
• CID: 4675947
• Update Time: 2025-07-20

5-Oxo-1-(2-trifluoromethoxy-phenyl)-pyrrolidine-3-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 5-Oxo-1-(2-trifluoromethoxy-phenyl)-pyrrolidine-3-carboxylic acid
• 5-oxo-1-[2-(trifluoromethoxy)phenyl]pyrrolidine-3-carboxylic acid
• 5-Oxo-1-(2-(trifluoromethoxy)phenyl)pyrrolidine-3-carboxylic acid
• STL318126
• BBL031510
• PC400617
• 5-Oxo-1-(2-trifluoromethoxy-phenyl)pyrrolidine-3-carboxylic acid
• 5-Oxo-1-(2-trifluoromethoxyphenyl)pyrrolidine-3-carboxylic acid
• 1-[2-(trifluoromethox
• 5-Oxo-1-(2-trifluoromethoxy-phenyl)-pyrrolidine-3-carboxylic Acid

• MDL： MFCD09816108
• Inchi： 1S/C12H10F3NO4/c13-12(14,15)20-9-4-2-1-3-8(9)16-6-7(11(18)19)5-10(16)17/h1-4,7H,5-6H2,(H,18,19)
• InChI Key： RVOPSZJREVIITI-UHFFFAOYSA-N
• SMILES： FC(OC1C=CC=CC=1N1C(CC(C(=O)O)C1)=O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 399
• Topological Polar Surface Area: 66.8

5-Oxo-1-(2-trifluoromethoxy-phenyl)-pyrrolidine-3-carboxylic Acid Security Information

• HazardClass：IRRITANT

Additional information on 5-Oxo-1-(2-trifluoromethoxy-phenyl)-pyrrolidine-3-carboxylic Acid

Introduction to 5-Oxo-1-(2-trifluoromethoxy-phenyl)-pyrrolidine-3-carboxylic Acid (CAS No. 1016757-33-7)

5-Oxo-1-(2-trifluoromethoxy-phenyl)-pyrrolidine-3-carboxylic Acid, identified by its Chemical Abstracts Service (CAS) number 1016757-33-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the pyrrolidine class of heterocyclic structures, which are widely recognized for their diverse biological activities and potential therapeutic applications. The presence of a trifluoromethoxy substituent on the aromatic ring and the carboxylic acid functionality at the third position of the pyrrolidine ring contributes to its unique chemical properties and reactivity, making it a valuable scaffold for medicinal chemistry investigations.

The structural features of 5-Oxo-1-(2-trifluoromethoxy-phenyl)-pyrrolidine-3-carboxylic Acid make it an attractive candidate for further exploration in drug discovery. The trifluoromethoxy group, in particular, is known to enhance metabolic stability and binding affinity, which are critical factors in the design of novel therapeutic agents. Recent studies have highlighted the importance of fluorinated aromatic compounds in developing small-molecule inhibitors targeting various biological pathways, including those involved in cancer, inflammation, and neurodegenerative diseases.

In the context of contemporary pharmaceutical research, 5-Oxo-1-(2-trifluoromethoxy-phenyl)-pyrrolidine-3-carboxylic Acid has been investigated for its potential role in modulating enzyme activity and receptor interactions. For instance, derivatives of this compound have shown promise in inhibiting kinases and other enzymes that play a pivotal role in signal transduction pathways. The pyrrolidine core is particularly noteworthy, as it is a common motif found in many bioactive molecules, including antiviral and anticancer agents. The oxo group at the fifth position introduces additional functional diversity, enabling further chemical modifications to tailor its biological profile.

One of the most compelling aspects of 5-Oxo-1-(2-trifluoromethoxy-phenyl)-pyrrolidine-3-carboxylic Acid is its versatility as a building block for more complex molecules. Researchers have leveraged its scaffold to develop libraries of compounds for high-throughput screening (HTS) campaigns aimed at identifying novel drug candidates. The carboxylic acid functionality at the third position provides a handle for further derivatization, such as amidation or esterification, which can fine-tune solubility, bioavailability, and pharmacokinetic properties. These attributes make it a valuable asset in the pharmacophore discovery process.

Recent advancements in computational chemistry and molecular modeling have further enhanced the understanding of how 5-Oxo-1-(2-trifluoromethoxy-phenyl)-pyrrolidine-3-carboxylic Acid interacts with biological targets. These tools allow researchers to predict binding affinities and optimize lead structures with greater precision. Moreover, the integration of machine learning algorithms has enabled faster identification of promising analogs based on large datasets of known bioactive compounds. This interdisciplinary approach has accelerated the development pipeline for new therapeutics derived from this compound.

The synthesis of 5-Oxo-1-(2-trifluoromethoxy-phenyl)-pyrrolidine-3-carboxylic Acid presents unique challenges due to its complex structure. However, recent methodological improvements have streamlined its preparation, making it more accessible for industrial-scale production. Techniques such as transition-metal-catalyzed cross-coupling reactions and asymmetric synthesis have been employed to achieve high yields and enantiopurity. These advancements not only facilitate research but also contribute to cost-effective manufacturing processes for future drug candidates based on this scaffold.

The potential therapeutic applications of derivatives of 5-Oxo-1-(2-trifluoromethoxy-phenyl)-pyrrolidine-3-carboxylic Acid are vast. Preliminary studies have suggested its utility in addressing neurological disorders by modulating neurotransmitter receptors. Additionally, its structural motifs have been explored in developing anti-inflammatory agents that target cytokine pathways. As research progresses, it is anticipated that new therapeutic indications will emerge, further solidifying its importance in modern drug discovery.

In conclusion,5-Oxo-1-(2-trifluoromethoxy-phenyl)-pyrrolidine-3-carboxylic Acid (CAS No. 1016757-33-7) represents a promising compound with significant potential in pharmaceutical applications. Its unique structural features, coupled with recent advancements in synthetic chemistry and computational biology, position it as a key intermediate in developing novel therapeutics targeting various diseases. Continued investigation into this molecule and its derivatives is likely to yield groundbreaking discoveries that will impact patient care worldwide.